1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-[[1-(2-fluorophenyl)pyrazol-4-yl]methyl]piperazine
• InChI: InChI=1S/C21H22F2N4/c22-19-5-3-4-17(12-19)14-25-8-10-26(11-9-25)15-18-13-24-27(16-18)21-7-2-1-6-20(21)23/h1-7,12-13,16H,8-11,14-15H2
• InChI Key: ZPARBZAAEDQBNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)CC3=CN(N=C3)C4=CC=CC=C4F
• Molecular Formula: C21H22F2N4
• Molecular Weight: 368.4 g/mol

Description

1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the piperazine class of compounds and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine is not fully understood. However, it has been suggested that this compound may act as a modulator of the GABAergic system, which is involved in the regulation of neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine has a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in anxiety and other neurological symptoms. Additionally, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine in lab experiments is its potential therapeutic applications. Additionally, this compound has been shown to have a relatively low toxicity, making it a safe option for use in research. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on 1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine. One potential area of research is the development of new therapeutic applications for this compound. Additionally, further studies are needed to better understand the mechanism of action of this compound and its effects on the GABAergic system. Finally, research is needed to develop new methods for synthesizing this compound and improving its solubility in water.

Synthesis Methods

The synthesis of 1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine involves the reaction of 3-fluorobenzyl chloride and 1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde in the presence of piperazine and a base. The reaction is carried out under reflux conditions and results in the formation of the desired compound.

Scientific Research Applications

1-(3-fluorobenzyl)-4-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}piperazine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has been studied for its potential use in the treatment of anxiety, depression, and other neurological disorders.